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Compound of Interest

Compound Name: Sulfamethoxazole-NO

Cat. No.: B028832

For researchers, scientists, and drug development professionals, this technical guide provides
a comprehensive overview of the synthesis of nitroso-sulfamethoxazole (SMX-NO), a critical
reactive metabolite of the antibiotic sulfamethoxazole. This document outlines the necessary
experimental protocols, summarizes key data, and visualizes the synthetic workflow and
relevant biological pathways.

Nitroso-sulfamethoxazole is implicated in the idiosyncratic hypersensitivity reactions associated
with sulfamethoxazole treatment. Its synthesis is essential for in-depth studies into the
mechanisms of these adverse drug reactions, enabling toxicological assessments and the
development of safer pharmaceuticals.

Physicochemical Properties

A summary of the key physicochemical data for nitroso-sulfamethoxazole is provided in the
table below for easy reference.
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Property Value
N-(5-methyl-1,2-oxazol-3-yl)-4-

IUPAC Name ] ]
nitrosobenzenesulfonamide

Molecular Formula C10H9N304S

Molecular Weight 267.26 g/mol

CAS Number 131549-85-4

) >99% (as reported for the Naisbitt et al. 1996
Purity

method)[1]

Experimental Protocols for Synthesis

The synthesis of nitroso-sulfamethoxazole is generally performed as a two-step process,
commencing with the synthesis of its precursor, sulfamethoxazole hydroxylamine (SMX-HA).

Step 1: Synthesis of Sulfamethoxazole Hydroxylamine
(SMX-HA)

The initial step involves the selective reduction of 4-nitro-sulfamethoxazole to its corresponding
hydroxylamine. This procedure is adapted from the established method for synthesizing
hydroxylamine metabolites of sulfonamides.

Materials and Reagents:

4-Nitro-sulfamethoxazole

Hydrogen gas (H2)

Poisoned platinum catalyst (e.g., Lindlar's catalyst)

Anhydrous ethanol or methanol

Inert gas (Nitrogen or Argon)

Standard hydrogenation apparatus
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Procedure:

Under an inert atmosphere, dissolve 4-nitro-sulfamethoxazole in an anhydrous alcoholic
solvent within a hydrogenation vessel.

o Carefully introduce the poisoned platinum catalyst to the solution. The catalyst's "poisoned"
nature is crucial to prevent over-reduction to the amine.

e Pressurize the vessel with hydrogen gas and maintain vigorous stirring at ambient
temperature.

o Monitor the reaction's progress via thin-layer chromatography (TLC) or high-performance
liquid chromatography (HPLC).

e Upon completion, purge the vessel with an inert gas and remove the catalyst by filtration.

e The resulting filtrate containing sulfamethoxazole hydroxylamine can be concentrated and
purified, typically through recrystallization.

Step 2: Oxidation of Sulfamethoxazole Hydroxylamine to
Nitroso-Sulfamethoxazole

The final step is the oxidation of the hydroxylamine to the nitroso derivative, a method
attributed to Naisbitt et al. (1996).[1]

Materials and Reagents:

» Sulfamethoxazole hydroxylamine (from Step 1)

« A mild oxidizing agent (e.g., potassium dichromate in dilute sulfuric acid)
o Dichloromethane or other suitable organic solvent

Procedure:

» Dissolve the sulfamethoxazole hydroxylamine in the chosen organic solvent and cool the
mixture in an ice bath.
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» Slowly introduce the mild oxidizing agent to the solution while maintaining a low temperature
and continuous stirring.

e Monitor the reaction by TLC or HPLC until the starting material is consumed.

e Upon completion, quench the reaction and perform a liquid-liquid extraction to isolate the
product.

e The organic layer should be washed, dried, and concentrated. The crude product can then
be purified using column chromatography.

Visualizing the Process and Pathway

To further clarify the synthesis and its biological relevance, the following diagrams illustrate the
experimental workflow and a key signaling pathway involving nitroso-sulfamethoxazole.

Click to download full resolution via product page

Caption: A schematic of the two-step synthesis of nitroso-sulfamethoxazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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